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Introduction

Nystatin is a polyene antifungal antibiotic produced by Streptomyces noursei. Its primary
mechanism of action involves binding to ergosterol, a major sterol component of the fungal cell
membrane.[1][2] This binding alters the membrane's permeability, leading to the leakage of
essential intracellular components and ultimately, cell death.[1] This specific affinity for
ergosterol makes Nystatin a valuable tool for researchers working with yeast. Beyond its use
in preventing fungal contamination in cell culture, Nystatin serves as an effective selective
agent for isolating yeast strains that have developed resistance.

The development of Nystatin resistance in yeast, such as Saccharomyces cerevisiae and
Candida species, is typically associated with genetic mutations that alter the sterol composition
of the cell membrane.[3][4] These mutations often occur in the ergosterol biosynthesis pathway.
[5] Strains with reduced or modified ergosterol content exhibit decreased binding of Nystatin,
allowing them to survive and proliferate in its presence. Researchers can leverage this principle
to select for spontaneous or induced mutants with altered membrane characteristics. The
selection process can be performed in a single step or progressively, using increasing
concentrations of the antibiotic to isolate highly resistant strains.[6]
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These application notes provide detailed protocols for determining the minimum inhibitory
concentration (MIC) of Nystatin, preparing selection plates, and executing single-step and
multi-step selection strategies to isolate resistant yeast strains.

Data Presentation

Quantitative data is essential for designing effective selection experiments. The following tables
summarize key parameters for working with Nystatin.

Table 1: Minimum Inhibitory Concentrations (MIC) of Nystatin for Various Yeast Species

This table provides a reference for the susceptibility of different yeast species to Nystatin,
based on the broth microdilution method.[7]

. Number of MIC Range MIC Range Incubation
Yeast Species . .
Strains Tested  (pg/mL) (lU/mL) Time
_ _ Multiple clinical &
Candida albicans 0.625-1.25 3.7-74 24-48 hours[7]
control
) Multiple clinical &
Candida glabrata 0.625-1.25 3.7-74 24-48 hours[7]
control
Candida Multiple clinical &
o 0.625-1.25 3.7-74 24-48 hours[7]
tropicalis control
Candida Multiple clinical &
o 0.625-1.25 3.7-74 24-48 hours[7]
parapsilosis control
Candida krusei Control strains 1.25 7.4 24-48 hours[7]
Geotrichum o ]
] 1 clinical strain 1.25 7.4 48 hours|[7]
candidum
Trichosporon o )
) 2 clinical strains 1.25 7.4 48 hours[7]
mucoides
Sensitive Fungi - N -
Not specified 1.56 - 6.25 Not specified Not specified[2]
(General)
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Table 2: Recommended Nystatin Concentrations for Yeast Selection & Culture

Recommended
Application Concentration (per mL of Notes
medium)
- ) ] Effective for isolating first-step
Initial selection of resistant
10 - 60 units stable mutants of S.

mutants

cerevisiae.[6]

Selection of highly resistant

mutants

Up to 800 units

Used in second-step
selections from first-step

resistant mutants.[6]

General fungal control in

nutrient agar

50 - 100 units

Prevents fungal growth when

isolating bacteria.[8]

General fungal control in cell

culture

50 mg/L (approx. 250

units/mL)

Recommended concentration
for general use in cell culture

applications.[1][2]

Table 3: Preparation and Storage of Nystatin Stock Solutions
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Parameter Recommendation Details
Nystatin is very slightly soluble
Dimethyl sulfoxide (DMSO)[2] in water but freely soluble in
Solvents [9], Dimethylformamide (DMF) DMSO and DMF.[1][2] For use

[2], Methanol[2]

in agar, a DMSO stock is

common.

Stock Concentration

5 - 25 mg/mL in DMSO

A 25 mg/mL stock is prepared
by dissolving ~2.5 mg of
Nystatin in 100 pL of 100%
DMSO.[9]

Aliquot and store at -20°C for

The powder should be stored

Storage at +4°C, protected from light,
up to 4 months.[1] ]
heat, and air.[1]
] Heat, light, and oxygen
Agueous suspensions are N
N accelerate decomposition. Do
Stability stable at 37°C for up to 3 days.

[1](2]

not autoclave Nystatin

solutions.[2]

Visualizations: Pathways and Workflows

Experimental Protocols

Protocol 1: Preparation of Nystatin Stock Solution

Click to download full resolution via product page

Click to download full resolution via product page

This protocol details the preparation of a Nystatin stock solution for addition to culture media.

o Materials:
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[e]

Nystatin powder (CAS #: 1400-61-9)[1]

o

Dimethyl sulfoxide (DMSO), sterile

[¢]

Sterile microcentrifuge tubes

Vortex mixer

[¢]

e Procedure:

[¢]

Warning: Nystatin is light-sensitive. Perform these steps with minimal exposure to direct
light. Wrap containers in aluminum foil.[9]

o In a sterile, light-protected tube, weigh out the desired amount of Nystatin powder (e.g.,
2.5 mg).

o Add the appropriate volume of 100% DMSO to achieve the target concentration (e.g., for
25 mg/mL, add 100 uL DMSO to 2.5 mg Nystatin).[9]

o Vortex vigorously for approximately 30-60 seconds until the powder is fully dissolved. The
solution should be clear and yellow.[2][9]

o Aliquot the stock solution into sterile, light-protected microcentrifuge tubes in volumes
suitable for single-use to avoid repeated freeze-thaw cycles.

o Store the aliquots at -20°C for up to 4 months.[1]

Protocol 2: Determining the Minimum Inhibitory Concentration (MIC) of Nystatin via Broth
Microdilution

This protocol is adapted from the EUCAST methodology to determine the lowest concentration
of Nystatin that inhibits visible yeast growth.[7]

o Materials:
o Yeast strain of interest

o RPMI 1640 medium with L-glutamine, buffered with MOPS to pH 7.0[7]
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[e]

2% Glucose solution, sterile

(¢]

Nystatin stock solution (from Protocol 1)

[¢]

Sterile 96-well microtiter plates

[¢]

Spectrophotometer or plate reader (optional, for quantitative reading)

[e]

Incubator (36°C)

e Procedure:

o Prepare Media: Supplement RPMI 1640 medium with glucose to a final concentration of
2%.[7]

o Prepare Inoculum:

» Culture the yeast strain on a suitable agar plate.

» Prepare a cell suspension in sterile saline or RPMI medium, adjusting the turbidity to a
0.5 McFarland standard.

» Dilute this suspension in the RPMI-glucose medium to achieve a final concentration of
0.5 - 2.5 x 10°> CFU/mL in the microplate wells.[7]

o Prepare Nystatin Dilutions:

In the 96-well plate, perform a 2-fold serial dilution of Nystatin.
» Add 100 pL of RPMI-glucose medium to wells 2 through 11.
» Add 200 pL of the starting Nystatin working solution to well 1.

» Transfer 100 pL from well 1 to well 2, mix, then transfer 100 uL from well 2 to well 3, and
so on, until well 10. Discard 100 pL from well 10.

= Well 11 serves as the growth control (no Nystatin). Well 12 serves as a sterility control
(medium only, no inoculum).
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o Inoculate Plate: Add 100 pL of the prepared yeast inoculum to wells 1 through 11. This will
halve the Nystatin concentration in each well, achieving the final test concentrations.

o Incubation: Incubate the plate at 36°C for 24 to 48 hours.[7]
o Reading the MIC:

» The MIC is the lowest Nystatin concentration that causes a complete inhibition of
visible growth (clear well) compared to the growth control (turbid well).[7]

» Results can also be read spectrophotometrically at 450 nm. The MIC is defined as the
concentration that produces a significant reduction (e.g., 290%) in turbidity compared to
the control.[7][10]

Protocol 3: Selection of Nystatin-Resistant Yeast Mutants

This protocol describes the method for isolating spontaneous yeast mutants resistant to
Nystatin using solid media.

o Materials:

o Wild-type yeast strain

[e]

Rich solid medium (e.g., YPD Agar or Nystatin Assay Agar)[11][12]

o

Nystatin stock solution (from Protocol 1)

[¢]

Sterile petri dishes

[¢]

Incubator (25-30°C)
e Procedure:
o Prepare Selection Plates:

» Prepare the desired agar medium and sterilize by autoclaving.[11]
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= Cool the medium in a water bath to 45-50°C. Holding the medium at too high a
temperature will degrade the Nystatin.[8]

» Add the required volume of Nystatin stock solution to the molten agar to achieve the
desired final concentration (e.g., 10, 15, or 60 units/mL for a first-step selection).[6] Mix
thoroughly by swirling to ensure even distribution.

» Pour the plates and allow them to solidify completely. Use freshly prepared plates for
best results.[11][12]

o Prepare Yeast Culture:

» |noculate the wild-type yeast strain into liquid broth and grow to a high density (late log
or stationary phase) to maximize the number of cells screened.

o Plating:

» Spread a high concentration of cells (e.g., 107 to 108 cells) onto each Nystatin selection
plate. Also, plate a dilution series onto non-selective plates to calculate the survival
frequency.

o Incubation: Incubate the plates at 25-30°C for 3-7 days. Resistant colonies will appear
against a background of no growth.[13]

o Isolate and Purify:
» Pick individual, well-isolated colonies from the selection plates.

» Purify the isolates by re-streaking them onto a fresh Nystatin selection plate to confirm
their resistance.

o (Optional) Multi-Step Selection: To obtain highly resistant mutants, take a confirmed
resistant colony from a low-concentration plate and repeat the selection process on plates
with a significantly higher Nystatin concentration (e.g., 800 units/mL).[6]

o Verification and Storage: Confirm the resistance level of the final isolates by performing an
MIC assay (Protocol 2). Store the confirmed resistant strains as glycerol stocks at -80°C
for long-term use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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